N-((5-(methylthio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[[5-methylsulfanyl-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H14F6N4OS/c1-31-17-28-27-15(29(17)12-6-4-5-11(9-12)18(20,21)22)10-26-16(30)13-7-2-3-8-14(13)19(23,24)25/h2-9H,10H2,1H3,(H,26,30)
• InChI Key: NNWGTKCWRGCKER-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(N1C2=CC=CC(=C2)C(F)(F)F)CNC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C19H14F6N4OS
• Molecular Weight: 460.4 g/mol

Description

N-((5-(methylthio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C19H14F6N4OS and its molecular weight is 460.4. The purity is usually 95%.
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Scientific Research Applications

Antipathogenic Activity

A study focusing on the synthesis of acylthioureas related to N-((5-(methylthio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-(trifluoromethyl)benzamide revealed that these compounds exhibited significant antipathogenic activity, particularly against Pseudomonas aeruginosa and Staphylococcus aureus. This activity was linked to the presence of halogen atoms in the compound, highlighting its potential in developing novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Antiviral Activity

A 2020 study described the synthesis of benzamide-based 5-aminopyrazoles, including derivatives similar to N-((5-(methylthio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-(trifluoromethyl)benzamide, and their effectiveness against the H5N1 strain of avian influenza. This research indicates the potential of such compounds in developing treatments for influenza viruses (Hebishy, Salama, & Elgemeie, 2020).

Catalytic Applications

Research on half-sandwich Ruthenium(II) complexes incorporating triazole-based organosulfur/-selenium ligands, akin to the structure of N-((5-(methylthio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-(trifluoromethyl)benzamide, has demonstrated their efficiency in catalytic oxidation and transfer hydrogenation processes. These findings indicate potential applications in industrial chemistry and materials science (Saleem et al., 2013).

Antimicrobial Activity

Studies on fluorinated benzamides, closely related to N-((5-(methylthio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-(trifluoromethyl)benzamide, have shown significant antimicrobial activity, particularly against fungi and Gram-positive microorganisms. This suggests their potential in addressing antibiotic resistance and developing new antimicrobial therapies (Carmellino et al., 1994).